Cas no 17821-93-1 (5,6-Dichloro-2,1,3-benzothiadiazole)
5,6-Dichloro-2,1,3-benzothiadiazole is a heterocyclic aromatic compound featuring a benzothiadiazole core substituted with chlorine atoms at the 5 and 6 positions. This structure imparts unique electronic and photophysical properties, making it valuable in organic electronics, optoelectronics, and materials science. Its strong electron-withdrawing characteristics enhance charge transport in conjugated polymers and small-molecule semiconductors, improving performance in organic photovoltaics (OPVs) and light-emitting diodes (OLEDs). The chlorine substituents further enable selective functionalization via cross-coupling reactions, facilitating tailored molecular design. With high thermal and chemical stability, it serves as a reliable building block for advanced materials research and industrial applications requiring precise control over electronic properties.
17821-93-1 structure
Product Name:5,6-Dichloro-2,1,3-benzothiadiazole
CAS No:17821-93-1
MF:C6H2Cl2N2S
MW:205.064477443695
MDL:MFCD00277454
CID:857695
PubChem ID:305495
Update Time:2025-05-28
5,6-Dichloro-2,1,3-benzothiadiazole Chemical and Physical Properties
Names and Identifiers
-
- 5,6-Dichlorobenzo[c][1,2,5]thiadiazole
- 5,6-DICHLORO-2,1,3-BENZOTHIADIAZOLE
- 2,1,3-Benzothiadiazole, 5,6-dichloro-
- G66215
- 17821-93-1
- MFCD00277454
- NSC202480
- AKOS005186841
- FANYVGCAISPJSX-UHFFFAOYSA-N
- CCG-247036
- HMS1665H17
- NSC-202480
- BS-21838
- SCHEMBL2725246
- DTXSID20308136
- CS-0448579
- 5,6-dichlorobenzo[1,2,5]thiadiazole
- 5,6-Dichloro-2,1,3-benzothiadiazole
-
- MDL： MFCD00277454
- Inchi： 1S/C6H2Cl2N2S/c7-3-1-5-6(2-4(3)8)10-11-9-5/h1-2H
- InChI Key： FANYVGCAISPJSX-UHFFFAOYSA-N
- SMILES： ClC1C(=CC2C(C=1)=NSN=2)Cl
Computed Properties
- Exact Mass: 203.93200
- Monoisotopic Mass: 203.9315746g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 2
- Heavy Atom Count: 11
- Rotatable Bond Count: 0
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 54Ų
Experimental Properties
- PSA: 54.02000
- LogP: 2.99810
5,6-Dichloro-2,1,3-benzothiadiazole Customs Data
- HS CODE：2934999090
- Customs Data：
China Customs Code:
2934999090Overview:
2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%
Declaration elements:
Product Name, component content, use to
Summary:
2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%
5,6-Dichloro-2,1,3-benzothiadiazole Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Chemenu | CM152810-25g |
5,6-Dichloro-2,1,3-benzothiadiazole |
17821-93-1 | 95% | 25g |
$320 | 2021-06-09 | |
| Chemenu | CM152810-100g |
5,6-Dichloro-2,1,3-benzothiadiazole |
17821-93-1 | 95% | 100g |
$870 | 2021-06-09 | |
| Alichem | A019095081-100g |
5,6-Dichlorobenzo[c][1,2,5]thiadiazole |
17821-93-1 | 95% | 100g |
921.69 USD | 2021-06-17 | |
| Fluorochem | 067501-1g |
5,6-Dichloro-2,1,3-benzothiadiazole |
17821-93-1 | 97% | 1g |
￡50.00 | 2022-03-01 | |
| Fluorochem | 067501-5g |
5,6-Dichloro-2,1,3-benzothiadiazole |
17821-93-1 | 97% | 5g |
￡150.00 | 2022-03-01 | |
| Fluorochem | 067501-25g |
5,6-Dichloro-2,1,3-benzothiadiazole |
17821-93-1 | 97% | 25g |
￡450.00 | 2022-03-01 | |
| Fluorochem | 067501-100g |
5,6-Dichloro-2,1,3-benzothiadiazole |
17821-93-1 | 97% | 100g |
￡1225.00 | 2022-03-01 | |
| abcr | AB272746-1 g |
5,6-Dichlorobenzo[c][1,2,5]thiadiazole, 98%; . |
17821-93-1 | 98% | 1 g |
€110.00 | 2023-07-20 | |
| abcr | AB272746-5 g |
5,6-Dichlorobenzo[c][1,2,5]thiadiazole, 98%; . |
17821-93-1 | 98% | 5 g |
€246.00 | 2023-07-20 | |
| abcr | AB272746-25 g |
5,6-Dichlorobenzo[c][1,2,5]thiadiazole, 98%; . |
17821-93-1 | 98% | 25 g |
€654.00 | 2023-07-20 |
5,6-Dichloro-2,1,3-benzothiadiazole Related Literature
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
-
Robert J. Meagher,Anson V. Hatch,Ronald F. Renzi,Anup K. Singh Lab Chip, 2008,8, 2046-2053
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Muniyandi Sankaralingam,So Hyun Jeon,Yong-Min Lee,Mi Sook Seo,Wonwoo Nam Dalton Trans., 2016,45, 376-383
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